Cas no 1170937-26-4 (1-(2,4-dimethoxyphenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea)

• Product Name: 1-(2,4-dimethoxyphenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea
• CAS No: 1170937-26-4
• MF: C₁₆H₂₀N₄O₄
• MW: 332.354403495789
• CID: 6494930
• Update Time: 2025-05-28

1-(2,4-dimethoxyphenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxyphenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea
• 1-(2,4-dimethoxyphenyl)-3-[3-(6-oxopyridazin-1-yl)propyl]urea
• Urea, N-(2,4-dimethoxyphenyl)-N'-[3-(6-oxo-1(6H)-pyridazinyl)propyl]-

• Inchi： 1S/C16H20N4O4/c1-23-12-6-7-13(14(11-12)24-2)19-16(22)17-8-4-10-20-15(21)5-3-9-18-20/h3,5-7,9,11H,4,8,10H2,1-2H3,(H2,17,19,22)
• InChI Key： AOICDPLIANWQMK-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OC)C=C1OC)C(NCCCN1N=CC=CC1=O)=O

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 13.66±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2,4-dimethoxyphenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea

Comprehensive Overview of 1-(2,4-dimethoxyphenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea (CAS No. 1170937-26-4)

The compound 1-(2,4-dimethoxyphenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea, identified by its CAS No. 1170937-26-4, is a synthetic organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, featuring a dimethoxyphenyl moiety and a dihydropyridazine core, makes it a promising candidate for various applications, including drug discovery and molecular biology. Researchers are particularly intrigued by its potential as a modulator of enzymatic activity, which aligns with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel compounds like 1-(2,4-dimethoxyphenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea has surged, driven by advancements in high-throughput screening and computational drug design. This compound's urea linkage and heterocyclic framework are key structural features that contribute to its bioactivity. These attributes have made it a subject of study in the context of kinase inhibition and signal transduction pathways, which are hot topics in oncology and inflammatory disease research.

The synthesis of CAS No. 1170937-26-4 involves multi-step organic reactions, often starting from commercially available 2,4-dimethoxyaniline and pyridazine derivatives. Its purity and stability are critical for reproducible results in biological assays, a concern frequently raised by researchers in online forums and scientific communities. Questions such as "How to optimize the yield of 1-(2,4-dimethoxyphenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea?" or "What solvents are compatible with this compound?" are commonly searched, reflecting practical challenges in its application.

From a pharmacological perspective, 1-(2,4-dimethoxyphenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea exhibits moderate solubility in polar organic solvents, which is a crucial factor for formulation development. Its logP value and hydrogen-bonding capacity suggest favorable pharmacokinetic properties, though further in vivo studies are needed to confirm its therapeutic potential. This aligns with the growing emphasis on ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling in early-stage drug development.

The compound's mechanism of action is hypothesized to involve interaction with protein targets such as kinases or receptors, though specific targets remain under investigation. This ambiguity has sparked debates in scientific literature, with some studies suggesting its role in anti-proliferative effects, while others explore its utility in neuroprotective applications. Such versatility makes it a compelling subject for interdisciplinary research, bridging chemistry, biology, and medicine.

In the context of green chemistry, efforts to synthesize CAS No. 1170937-26-4 using environmentally benign methods have gained traction. Researchers are exploring catalytic processes and microwave-assisted synthesis to reduce waste and energy consumption, addressing sustainability concerns in pharmaceutical manufacturing. These innovations resonate with broader industry trends toward eco-friendly drug production.

Analytical characterization of 1-(2,4-dimethoxyphenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC. Purity thresholds exceeding 95% are often required for biological testing, a standard that underscores the importance of rigorous quality control. FAQs about "How to interpret NMR spectra of urea derivatives?" or "Best HPLC methods for dihydropyridazine analysis?" highlight the technical nuances involved in working with this compound.

Looking ahead, the future of CAS No. 1170937-26-4 lies in its integration with artificial intelligence-driven drug discovery. Machine learning models trained on its structural analogs could predict novel derivatives with enhanced efficacy or reduced side effects. This intersection of cheminformatics and experimental validation represents a cutting-edge approach to accelerating drug development timelines.

In summary, 1-(2,4-dimethoxyphenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea is a multifaceted compound with untapped potential in biomedical research. Its structural complexity, combined with emerging synthetic and analytical technologies, positions it as a valuable tool for addressing unmet medical needs. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.